(1-(4-Fluorophenyl)cyclopropyl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone
Description
(1-(4-Fluorophenyl)cyclopropyl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H20FNO2S and its molecular weight is 345.43. The purity is usually 95%.
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Scientific Research Applications
Antitubercular Activity
Compounds related to (1-(4-Fluorophenyl)cyclopropyl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone have demonstrated significant antitubercular activity. One such compound, cyclopropyl-4-[4-(2-piperidin-1-yl-ethoxy)benzyloxy]phenyl}methanol, showed 98% killing of intracellular bacilli in mouse bone marrow derived macrophages and was active against multidrug-resistant (MDR), extensively drug-resistant (XDR), and rifampicin-resistant clinical isolates of Mycobacterium tuberculosis (Bisht et al., 2010).
Crystal Structure Analysis
The crystal structure of compounds similar to this compound has been reported, providing insights into their potential applications in material science and pharmaceuticals. These structures contribute to understanding the molecular basis of diverse biological activities, including antibacterial, antifungal, and antiprotozoal properties (Nagaraju et al., 2018).
Neuroprotective Activities
Aryloxyethylamine derivatives, related to the compound , have been evaluated for neuroprotective effects. These compounds showed significant protection against glutamate-induced cell death in rat pheochromocytoma cells and demonstrated anti-ischemic activity in mice, suggesting their potential as neuroprotective agents for stroke treatment (Zhong et al., 2020).
Anticancer and Antituberculosis Studies
Derivatives of cyclopropyl piperazin-1-yl methanone, closely related to the compound , have shown significant antituberculosis and anticancer activities. Some of these compounds inhibited the growth of human leukemia cells at low concentrations, indicating their potential as anticancer agents (Vinaya et al., 2011).
Properties
IUPAC Name |
[1-(4-fluorophenyl)cyclopropyl]-(4-thiophen-3-yloxypiperidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FNO2S/c20-15-3-1-14(2-4-15)19(8-9-19)18(22)21-10-5-16(6-11-21)23-17-7-12-24-13-17/h1-4,7,12-13,16H,5-6,8-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQKWEFHAUMFWME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CSC=C2)C(=O)C3(CC3)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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